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Compound of Interest

Compound Name: AMG-076 free base

Cat. No.: B1664856 Get Quote

For research use only. Not for human or veterinary use.

This document provides essential safety and logistical information for researchers, scientists,

and drug development professionals handling AMG-076 free base. Given that a

comprehensive Safety Data Sheet (SDS) is not publicly available for this potent and selective

MCHR1 antagonist, a cautious approach based on best practices for handling potent research

compounds is imperative.

Chemical and Physical Properties
Limited public data is available for AMG-076 free base. The following table summarizes known

quantitative information.

Property Value Source

Molecular Formula C₂₆H₃₃F₃N₂O₂ PubChem[1]

Molecular Weight 462.5 g/mol PubChem[1]

CAS Number 693823-79-9
MedchemExpress,

PubChem[1][2]

Biological Potency (Kᵢ) 0.6 ± 0.10 nM PubMed Central[3]

Functional Antagonism (IC₅₀) 1.2 ± 0.26 nmol/L PubMed Central
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Toxicological Data: Specific toxicological data, such as LD50 and occupational exposure limits,

for AMG-076 free base are not publicly available. In the absence of this information, it should

be handled as a potentially hazardous and biologically active compound. A thorough,

laboratory-specific risk assessment should be conducted before any handling.

Operational Plan: Personal Protective Equipment
(PPE)
Due to its high potency, a stringent PPE protocol is mandatory to prevent accidental exposure

through inhalation, ingestion, or skin contact.

Gloves: Double-gloving with nitrile gloves is required. Change gloves immediately if

contaminated.

Eye Protection: Chemical safety goggles are mandatory. A face shield should be used when

handling larger quantities or if there is a risk of splashing.

Lab Coat: A fully buttoned lab coat is required. Consider a disposable gown for procedures

with a high risk of contamination.

Respiratory Protection: When handling the solid compound outside of a certified chemical

fume hood or other containment device, a properly fitted NIOSH-approved respirator (e.g.,

N95 or higher) is essential to prevent inhalation of airborne particles.

Procedural Guidance: Step-by-Step Handling
All handling of AMG-076 free base, particularly the solid form, should be performed in a

designated area, such as a certified chemical fume hood or a glove box, to minimize exposure.

Preparation:

Ensure the work area is clean and uncluttered.

Assemble all necessary equipment and reagents before introducing the compound.

Verify that an appropriate chemical spill kit and emergency contact information are readily

accessible.
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Weighing the Compound:

Perform all weighing operations within a chemical fume hood or a balance enclosure.

Use a dedicated set of spatulas and weighing papers.

Handle the container with care to avoid generating dust.

Solution Preparation:

Add the solvent to the weighed compound slowly to avoid splashing.

If sonication is required, ensure the vessel is securely capped.

Post-Handling:

Decontaminate all surfaces and equipment used with an appropriate solvent (e.g., 70%

ethanol), followed by a soap and water wash.

Carefully remove and dispose of PPE as outlined in the disposal plan.

Wash hands thoroughly with soap and water after removing gloves.

Disposal Plan
All waste generated from handling AMG-076 free base must be treated as hazardous chemical

waste.

Solid Waste:

Contaminated consumables (e.g., weighing papers, pipette tips, gloves, disposable

gowns) must be placed in a dedicated, clearly labeled hazardous waste bag or container.

Liquid Waste:

Unused solutions and contaminated solvents should be collected in a sealed, properly

labeled hazardous waste container. Do not mix with other waste streams unless

compatibility has been confirmed.
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Disposal:

All hazardous waste must be disposed of through your institution's Environmental Health

and Safety (EHS) office, following all local, state, and federal regulations.

Experimental Workflow for Safe Handling
The following diagram illustrates the critical steps for safely handling AMG-076 free base in a

laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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